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Compound of Interest

Compound Name: Bicalutamide-d5

Cat. No.: B15137100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Certificate of Analysis

(CoA) and purity assessment of Bicalutamide-d5. This deuterated analog of Bicalutamide

serves as a critical internal standard in pharmacokinetic and metabolic studies, necessitating a

thorough understanding of its quality control parameters. This document outlines the typical

data presented in a CoA, details the experimental protocols for its verification, and illustrates

the underlying workflows and analytical relationships.

Certificate of Analysis: A Summary of Quality
The Certificate of Analysis for Bicalutamide-d5 is a formal document that confirms the

compound's quality and purity, ensuring its suitability for research and drug development

applications. The following tables summarize the key quantitative data typically found on a

CoA.

Table 1: Identification and General Properties
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Parameter Specification

Product Name Bicalutamide-d5

CAS Number 2140305-19-5

Molecular Formula C₁₈H₉D₅F₄N₂O₄S

Molecular Weight 435.40 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO and Ethanol

Table 2: Purity and Impurity Profile
Analysis Method Result Specification

Chemical Purity HPLC 99.8% ≥ 98.0%

Isotopic Purity Mass Spectrometry 99.5% ≥ 99.0%

Unlabeled

Bicalutamide
HPLC-MS < 0.1% ≤ 0.5%

Individual Impurities HPLC < 0.1% ≤ 0.2%

Total Impurities HPLC 0.2% ≤ 1.0%

Table 3: Physicochemical Characterization
Analysis Method Result

¹H NMR NMR Spectroscopy Conforms to structure

Mass Spectrum ESI-MS Conforms to structure

Loss on Drying Gravimetric < 0.5%

Residue on Ignition Gravimetric < 0.1%

Experimental Protocols
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The following sections detail the methodologies for the key experiments cited in the Certificate

of Analysis.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
This method is employed to determine the chemical purity of Bicalutamide-d5 and to identify

and quantify any impurities.[1][2]

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[1]

Mobile Phase: A mixture of acetonitrile and a phosphate buffer (e.g., 0.01 M KH₂PO₄, pH

3.0) in a 50:50 (v/v) ratio.[1]

Flow Rate: 1.0 mL/min.

Detection Wavelength: 215 nm.[1]

Injection Volume: 10 µL.

Procedure: A solution of Bicalutamide-d5 is prepared in the mobile phase and injected into

the HPLC system. The retention time of the main peak corresponding to Bicalutamide-d5 is

recorded. The area of all peaks is integrated to calculate the percentage purity and the levels

of individual and total impurities.

Mass Spectrometry (MS) for Isotopic Purity
High-resolution mass spectrometry is utilized to determine the isotopic purity of Bicalutamide-
d5.

Instrumentation: An electrospray ionization (ESI) source coupled with a high-resolution mass

spectrometer (e.g., TOF or Orbitrap).

Ionization Mode: Positive ESI.
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Procedure: A dilute solution of Bicalutamide-d5 is infused into the mass spectrometer. The

relative abundances of the molecular ions corresponding to the deuterated (d5) and non-

deuterated (d0) forms of Bicalutamide are measured. The isotopic purity is calculated from

the ratio of the peak area of the d5 isotopologue to the sum of the peak areas of all

isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H NMR spectroscopy is used to confirm the chemical structure of Bicalutamide-d5 and to

ensure the absence of significant protonated impurities.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated dimethyl sulfoxide (DMSO-d6).

Procedure: A sample of Bicalutamide-d5 is dissolved in the deuterated solvent, and the ¹H

NMR spectrum is acquired. The chemical shifts, splitting patterns, and integration values of

the observed signals are compared with the expected spectrum for Bicalutamide-d5 to

confirm its identity and structure.

Visualizations
The following diagrams illustrate the workflow for generating a Certificate of Analysis and the

relationship between different analytical methods for purity assessment.
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Caption: Workflow for generating a Certificate of Analysis for Bicalutamide-d5.
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Caption: Relationship between analytical methods and purity parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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